BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-2-methylpropanoic Acid: A Technical
Guide to Chemical Hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-2-methylpropanoic acid

Cat. No.: B1222463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical hazards
associated with 2-Chloro-2-methylpropanoic acid (CAS No: 594-58-1). The information is
intended to support researchers, scientists, and drug development professionals in the safe
handling, storage, and use of this compound. All data is presented to facilitate risk assessment
and the implementation of appropriate safety protocols in a laboratory or manufacturing setting.

Chemical Identification and Physical Properties

2-Chloro-2-methylpropanoic acid, also known as 2-chloroisobutyric acid, is a carboxylic acid
derivative.[1] It is described as a colorless to pale yellow liquid or powder with a pungent odor.
[1][2] It is soluble in water and organic solvents.[1][2]

Property Value Source

Molecular Formula C4H7CIO2 PubChem|[3]

Molecular Weight 122.55 g/mol PubChem][3]

CAS Number 594-58-1 PubChem|[3]
Colorless to pale yellow liquid o

Appearance CymitQuimica[1][2]
or powder

Odor Pungent CymitQuimica[1][2]
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GHS Hazard Classification

2-Chloro-2-methylpropanoic acid is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The following table
summarizes its GHS classification.[3]

Hazard . .
Hazard Class Category Signal Word Pictogram
Statement
Acute Toxicity, H302: Harmful if
Category 4 Danger
Oral swallowed

Skin
) o H315: Causes
Corrosion/Irritatio  Category 2 o Danger
skin irritation
n

Serious Eye H318: Causes
Damage/Eye Category 1 serious eye Danger
Irritation damage
Acute Toxicity, H332: Harmful if

) Category 4 ) Danger
Inhalation inhaled

Hazardous to the
H412: Harmful to

Aquatic o )
) aquatic life with
Environment, Category 3 ] Danger None
long lasting
Long-Term
effects
Hazard

Precautionary Statements (Selected): P261, P264, P270, P271, P273, P280, P301+P317,
P302+P352, P304+P340, P305+P354+P338, P317, P321, P330, P332+P317, P362+P364,
P501.[4]

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values for 2-Chloro-2-methylpropanoic acid, are not readily available in
the public domain. The GHS classification of "Acute Toxicity, Category 4" for both oral and
inhalation routes indicates a moderate level of acute toxicity.
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The following sections outline the standard experimental protocols that would be employed to
determine such toxicological data.

Experimental Protocols for Acute Toxicity Assessment

The determination of acute toxicity is typically conducted in accordance with internationally
recognized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD). These protocols are designed to assess the adverse
effects occurring within a short time of administration of a single dose or multiple doses given
within 24 hours.

3.1.1. Acute Oral Toxicity (OECD Test Guideline 420, 423, or 425)

o Objective: To determine the oral dose of a substance that causes mortality in 50% of a test
population (LD50).

o Test Animals: Typically, young adult rats of a single sex (usually females) are used.[5]
Animals are fasted prior to administration of the test substance.[6]

o Methodology:

o Dose Preparation: The test substance is typically dissolved or suspended in a suitable
vehicle, with aqueous solutions being preferred.[7]

o Administration: A single dose is administered by gavage using a stomach tube or cannula.
[6] The volume administered is generally limited, for example, to 1-2 mL per 100g of body
weight in rodents.[7]

o Dose Levels: A stepwise procedure is used, starting with a dose expected to produce
signs of toxicity. Subsequent animals are dosed at higher or lower levels depending on the
outcome for the previous animal. Common starting doses are 5, 50, 300, and 2000 mg/kg
body weight.[6]

o Observation Period: Animals are observed for a period of at least 14 days.[6] Observations
include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory,
autonomic and central nervous systems, and behavior.[6]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Data Analysis: The LD50 value is calculated using statistical methods, such as the maximum
likelihood method.[8]

3.1.2. Acute Dermal Toxicity (OECD Test Guideline 402)

Objective: To determine the dermal dose of a substance that causes mortality in 50% of a
test population (LD50).

Test Animals: Adult rats are commonly used.[5] A section of the dorsal skin is shaved 24
hours before the test.[5]

Methodology:

o Application: The test substance is applied uniformly over the shaved area (approximately
10% of the body surface).[9] If the substance is a solid, it is typically moistened with a
suitable vehicle (e.g., water) to ensure good contact with the skin.[5]

o Exposure: The treated area is covered with a porous gauze dressing and non-irritating
tape for a 24-hour exposure period.[9][10]

o Observation Period: After the 24-hour exposure, the dressing is removed, and the skin is
cleaned. Animals are then observed for at least 14 days for signs of toxicity and mortality.
[91[10]

Data Analysis: The dermal LD50 is determined based on the mortality observed at different
dose levels.

3.1.3. Acute Inhalation Toxicity (OECD Test Guideline 403 or 436)

Objective: To determine the concentration of a substance in the air that causes mortality in
50% of a test population (LC50) following a short exposure period.

Test Animals: Young adult rats are the preferred species.[11]
Methodology:

o Exposure System: Animals are exposed in inhalation chambers, which can be either
"whole-body" or "nose-only."[4] Nose-only exposure is often preferred for aerosols to
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prevent ingestion of the substance due to grooming.[4]

o Atmosphere Generation: The test atmosphere is generated and monitored to ensure a
stable and known concentration of the test substance.

o Exposure Duration: A standard exposure duration is 4 hours.[11][12]

o Concentration Levels: A series of concentrations are tested. A limit test at a high
concentration may be performed first to determine if the substance has very low toxicity.

o Observation Period: Following exposure, animals are observed for at least 14 days.[12]

o Data Analysis: The LC50 is calculated from the mortality data at different concentrations.

Hazard Management and Emergency Response
Workflow

The following diagram illustrates a general workflow for managing the hazards associated with
2-Chloro-2-methylpropanoic acid.
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Handling & Storage

w.| Dispose of as
™| Hazardous Waste

Store in a Cool, Dry,
»-|  Well-Ventilated Area
Away from Incompatibles

»_ | Handle in Designated Area
| with Engineering Controls

Emergency Response
Risk Assessment & Planning

>

Spill Response:

- Evacuate Area
q D(_evelop Standard - Wear PPE
Operating Procedure (SOP) - Contain & Absorb If Exposed

- Clean & Decontaminate

Identify Engineering Controls: Provide First Aid and

Review SDS and > > Seek Medical Attention
Chemical Hazard Data . \-/e'::t'i}‘.;e%?ia _Exposure Response:
- Skin: Wash with soap & water
- Eyes: Flush with water for 15 min
- Inhalation: Move to fresh air
L / - Ingestion: Seek immediate medical attention

Select Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield
- Lab Coat
- Respiratory Protection (if needed)

Click to download full resolution via product page
Caption: General workflow for hazard management of 2-Chloro-2-methylpropanoic acid.

Fire and Explosion Hazards

Information regarding the flammability of 2-Chloro-2-methylpropanoic acid is not consistently
reported. However, in the event of a fire, it may produce poisonous gases, including hydrogen
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chloride.[13] Standard firefighting measures appropriate for the surrounding materials should
be used. Water spray can be used to cool fire-exposed containers.[13]

Incompatible Materials

2-Chloro-2-methylpropanoic acid may be incompatible with strong acids and chemically
active metals such as potassium, sodium, magnesium, and zinc.[13] It may also attack some
forms of coatings and metals in the presence of moisture.[13]

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure.[12] Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[2] Avoid contact with skin and
eyes.[12]

o Storage: Store in a cool, well-ventilated area away from incompatible substances.[1][2] Keep
containers tightly closed.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.[12]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[12]

This guide is intended for informational purposes only and should not be a substitute for a
comprehensive risk assessment conducted by qualified professionals. Always consult the most
current Safety Data Sheet (SDS) for 2-Chloro-2-methylpropanoic acid before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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